Cas no 1255777-48-0 (3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione
• CAS No: 1255777-48-0
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• MDL: MFCD17780094
• CID: 4582444
• Update Time: 2025-06-15

3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethylphenyl)thieno-[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 3-(3,5-dimethylphenyl)-1H-thieno[3,2-d]pyrimidine-2,4-dione
• Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-(3,5-dimethylphenyl)-
• 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione

• MDL： MFCD17780094
• Inchi： 1S/C14H12N2O2S/c1-8-5-9(2)7-10(6-8)16-13(17)12-11(3-4-19-12)15-14(16)18/h3-7H,1-2H3,(H,15,18)
• InChI Key： HYERWJAVNYVJGQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC(C)=CC(C)=C2)C(=O)C2SC=CC=2N1

Additional information on 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione

Research Brief on 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione (CAS: 1255777-48-0)

3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione (CAS: 1255777-48-0) is a novel thienopyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this compound, particularly the presence of the thienopyrimidine core and the 3,5-dimethylphenyl substituent, make it a promising candidate for further drug development and therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione. One of the key findings from these investigations is its potent inhibitory effect on specific kinase enzymes involved in signal transduction pathways associated with cancer progression. In vitro assays have demonstrated that this compound exhibits significant cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancer cells, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted anticancer therapies.

In addition to its anticancer properties, 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione has also shown promise as an anti-inflammatory agent. Preclinical studies have revealed that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This anti-inflammatory activity is believed to be mediated through the modulation of NF-κB signaling, a critical pathway in the regulation of immune responses. These results highlight the compound's potential utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione have also been a focus of recent research. Several synthetic routes have been explored to improve the yield and purity of the compound, with particular emphasis on green chemistry approaches to minimize environmental impact. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized compound. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process for future preclinical and clinical studies.

Despite the promising preclinical data, several challenges remain in the development of 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione as a therapeutic agent. Key issues include optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, and assessing its safety profile in animal models. Future research directions may include structure-activity relationship (SAR) studies to identify more potent analogs and the exploration of combination therapies to enhance its efficacy. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, 3-(3,5-Dimethylphenyl)thieno-3,2-dpyrimidine-2,4(1H,3H)-dione (CAS: 1255777-48-0) represents a promising scaffold for the development of novel therapeutic agents with potential applications in oncology and inflammation. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be critical to realizing its full therapeutic potential. This compound exemplifies the exciting opportunities at the intersection of chemical biology and medicinal chemistry for addressing unmet medical needs.